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Compound of Interest

Compound Name: 4-Butylbenzenesulfonamide

Cat. No.: B073704

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 4-Butylbenzenesulfonamide are paramount for both
personal safety and environmental protection. This guide provides immediate and essential
procedural information for the operational use and disposal of 4-Butylbenzenesulfonamide.

Hazard Identification and Classification

4-Butylbenzenesulfonamide is classified as a hazardous chemical, and it is crucial to
understand its primary hazards before handling.

GHS Hazard Classification[1]

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L

Irritation irritation

Specific target organ toxicity — )
) ] H335: May cause respiratory
Single exposure (Respiratory Category 3 o
o irritation
tract irritation)

Data pertains to 4-n-Butylbenzenesulfonamide (CAS: 1135-00-8)
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Toxicological Data

While specific occupational exposure limits for 4-Butylbenzenesulfonamide have not been
established, toxicity data for the related compound N-Butylbenzenesulfonamide (CAS: 3622-
84-2) provides insight into potential hazards.

Metric Value Species Route

LD50 2,070 mg/kg Rat (male and female) Oral

LD50 > 2,000 mg/kg Rat (male and female) Dermal

LC50 > 4.06 mg/l Rat (male and female) Inhalation (4h)

Source: AK Scientific, Inc. Safety Data Sheet for N-Butylbenzenesulfonamide[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure and ensure personal safety
when handling 4-Butylbenzenesulfonamide.

Recommended Personal Protective Equipment
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Body Part PPE Recommendation Standard

Tightly fitting safety goggles
gy g ¥ 9098 Conforming to EN 166 (EU) or

Eyes/Face with side-shields or a face
NIOSH (US).[3][4][5]

shield.

Chemical-impermeable gloves Must satisfy the specifications
Hands that have been inspected prior  of EU Directive 89/686/EEC
to use. and the standard EN 374.[3]

Fire/flame resistant and
Body impervious clothing, such as a N/A

long-sleeved lab coat.

Use in a well-ventilated area
such as a fume hood. If
Respiratory exposure limits are exceeded NIOSH/MSHA or European
or irritation is experienced, use  Standard EN 136 approved.[4]
a full-face respirator with an

appropriate filter.[3][4]

Glove Selection Guidance

Specific glove breakthrough time data for 4-Butylbenzenesulfonamide is not readily available.
Therefore, selection should be based on the general resistance of glove materials to aromatic
sulfonamides. On-site testing is strongly recommended to ensure safe usage.
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Glove Material

Recommendation

Rationale

Good general chemical

Nitrile Recommended )

resistance.

Offers good resistance to a
Neoprene Recommended )

range of chemicals.

Provides protection against a
Butyl Rubber Recommended ] ] ]

wide variety of chemicals.[6]

May not offer sufficient
Natural Latex Limited Use protection and can cause

allergic reactions.[6]

Vinyl

Not Recommended

Generally has poor resistance

to many chemicals.

Experimental Workflow and Handling Protocol

Adherence to a strict operational workflow is critical to maintaining a safe laboratory

environment.
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Figure 1. Handling and Disposal Workflow for 4-Butylbenzenesulfonamide
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Dispose of spill cleanup materials Collect all waste y

Decontamination

- Clean work surfaces with appropriate solvent
- Decontaminate reusable equipment

Waste Collection
- Segregate solid and liquid waste
- Use designated, labeled hazardous waste containers

Disposal
- Arrange for disposal by a licensed chemical waste management company
- Do not dispose of down the drain
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Figure 1. Handling and Disposal Workflow for 4-Butylbenzenesulfonamide

Disposal Plan

Proper disposal of 4-Butylbenzenesulfonamide and its containers is a critical step in the

chemical's lifecycle to prevent environmental contamination.
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Waste Segregation and Collection

¢ Solid Waste: Collect any solid 4-Butylbenzenesulfonamide, as well as contaminated items
like weighing paper, gloves, and absorbent pads, in a designated, clearly labeled, and sealed
hazardous waste container.[3]

e Liquid Waste: If 4-Butylbenzenesulfonamide is in a solution, it should be collected in a
separate, sealed, and clearly labeled hazardous waste container.[3]

e Do not mix with other incompatible waste streams.[3]

Disposal Procedure

e Engage a Professional Service: The disposal of 4-Butylbenzenesulfonamide must be
handled by a licensed and reputable chemical waste management company.[3] These
companies are equipped to manage the transport and disposal of hazardous chemical waste
in compliance with all environmental regulations.

o Container Management: Ensure that waste containers are clean on the exterior and stored in
a designated satellite accumulation area.[7] Containers should have secondary containment
if stored on the floor or near a drain.[7]

o Regulatory Compliance: Adhere to all local, state, and national regulations for hazardous
waste disposal.[8] Do not discharge 4-Butylbenzenesulfonamide into drains or the
environment.[5][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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